Cas no 1807060-50-9 (3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid
• CAS No: 1807060-50-9
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4884353
• Update Time: 2025-05-21

3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-3-5(7(10)11)6(9)4(2-12-3)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： QUKOKWMKLCECRS-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CN=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid

3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic Acid: A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid, also known by its CAS number 1807060-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine carboxylic acids, which are widely studied for their potential applications in drug discovery and material science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a fluoro group at position 4, and a methyl group at position 2, with a carboxylic acid group at position 5.

The synthesis of 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid involves a series of carefully designed reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and oxidation steps. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which has proven to be particularly effective in constructing the pyridine ring system.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-Vis and NMR spectra, have been extensively studied to confirm its structural integrity and stability under various conditions.

The biological activity of 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid has been a focal point of recent research efforts. Studies conducted on this compound have revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, investigations into its inhibitory effects on histone deacetylases (HDACs) have shown moderate activity, suggesting its potential role in epigenetic therapy.

Moreover, computational modeling techniques such as molecular docking and molecular dynamics simulations have been employed to assess the binding affinity of this compound to various protein targets. These studies have provided valuable insights into the structural features that contribute to its bioactivity, particularly the role of the difluoromethyl and fluoro substituents in enhancing binding interactions.

In addition to its pharmacological applications, 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid has also been explored for its potential use in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in catalysis and sensing applications. Recent studies have demonstrated its effectiveness as a chelating agent in transition metal-catalyzed reactions, highlighting its versatility across multiple disciplines.

The environmental impact and degradation pathways of this compound are also subjects of ongoing research. Studies on its biodegradability under aerobic and anaerobic conditions have provided critical information for assessing its ecological safety. Results indicate that the compound undergoes rapid degradation under UV light exposure, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylic acid represents a multifaceted compound with diverse applications spanning pharmacology, materials science, and environmental chemistry. Its unique structural features and promising biological activity make it an attractive target for further research and development. As advancements in synthetic methodologies and computational tools continue to emerge, the potential for uncovering new functionalities and applications of this compound remains vast.